Cas no 1862413-78-2 (5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol)

• Product Name: 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol
• CAS No: 1862413-78-2
• MF: C₇H₁₃BrN₄O
• MW: 249.108319997787
• CID: 5809938
• PubChem ID: 165473595
• Update Time: 2025-05-27

5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol
• EN300-1109313
• 1862413-78-2

• Inchi： 1S/C7H13BrN4O/c1-5(13)3-2-4-12-6(8)10-7(9)11-12/h5,13H,2-4H2,1H3,(H2,9,11)
• InChI Key： YQSHNJLWFAUFAO-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCCC(C)O

Computed Properties

• Exact Mass: 248.02727g/mol
• Monoisotopic Mass: 248.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77Ų

Additional information on 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol

Research Briefing on 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol (CAS: 1862413-78-2)

The compound 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol (CAS: 1862413-78-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol, which include a 1,2,4-triazole ring substituted with an amino and bromo group, as well as a pentanol side chain. These features contribute to its ability to interact with various biological targets, making it a promising candidate for further investigation. The compound's CAS number, 1862413-78-2, has been frequently cited in patent applications and academic publications, underscoring its relevance in current research.

One of the key areas of interest is the compound's potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain kinases involved in cancer cell proliferation. Researchers have employed molecular docking and kinetic assays to elucidate the binding mechanisms, revealing high affinity for specific kinase domains. These findings suggest that 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol could serve as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's antimicrobial properties. Studies have shown that it exhibits moderate to strong activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The presence of the bromo substituent on the triazole ring is believed to enhance its antimicrobial efficacy by facilitating interactions with microbial enzymes and cell membranes.

The synthesis of 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol has also been a focus of recent research. Optimized synthetic routes have been reported, involving multi-step reactions with improved yields and purity. These advancements are critical for scaling up production and facilitating further preclinical studies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to confirm the compound's structure and purity.

Despite these promising findings, challenges remain in the development of 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance its drug-like properties and in vivo efficacy.

In conclusion, 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentan-2-ol (CAS: 1862413-78-2) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications warrant further investigation. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinical applications.